Cas no 1250324-51-6 (1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde
• CAS No: 1250324-51-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5740417
• PubChem ID: 61226179
• Update Time: 2025-06-08

1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS010475597
• EN300-725545
• 1,3-DIMETHYL-5-(3-METHYLPYRROLIDIN-1-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 1250324-51-6
• CS-0349965
• 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(3-methyl-1-pyrrolidinyl)-
• 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H17N3O/c1-8-4-5-14(6-8)11-10(7-15)9(2)12-13(11)3/h7-8H,4-6H2,1-3H3
• InChI Key： AMTVVXVINZUGRQ-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N1CCC(C)C1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 369.5±42.0 °C(Predicted)
• pka: 3?+-.0.40(Predicted)

Additional information on 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1h-pyrazole-4-carbaldehyde

Comprehensive Overview of 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1250324-51-6)

The compound 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1250324-51-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazole core and a pyrrolidine substituent, this aldehyde derivative exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to participate in condensation and nucleophilic addition reactions.

In recent years, the demand for heterocyclic compounds like 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde has surged due to their versatility in medicinal chemistry. The pyrazole moiety, in particular, is known for its presence in FDA-approved drugs targeting inflammation, cancer, and metabolic disorders. This compound’s aldehyde functional group further enhances its reactivity, making it a valuable intermediate for constructing more complex molecules. Its CAS No. 1250324-51-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From an industrial perspective, 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such intermediates. Questions like “How to optimize the synthesis of pyrazole aldehydes?” or “What are the applications of 3-methylpyrrolidine derivatives?” are commonly encountered in scientific forums, highlighting the compound’s interdisciplinary appeal.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are critical for its application in drug formulation. Studies have shown that modifications to the pyrrolidine ring or the pyrazole scaffold can significantly alter its biological activity. This adaptability makes CAS No. 1250324-51-6 a focal point for structure-activity relationship (SAR) studies, especially in the design of kinase inhibitors or antimicrobial agents.

In the realm of computational chemistry, 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde is often modeled to predict its binding affinity with target proteins. Molecular docking simulations and DFT calculations are frequently employed to explore its potential as a lead compound. Such in silico approaches align with the rising trend of AI-driven drug discovery, where researchers leverage machine learning to identify promising candidates from vast chemical libraries.

Another area of interest is the compound’s role in material science. Its conjugated system and functional groups make it a candidate for developing organic semiconductors or fluorescent probes. Searches like “pyrazole-based materials for optoelectronics” or “aldehyde derivatives in sensor technology” underscore its versatility beyond pharmaceuticals.

In summary, 1,3-Dimethyl-5-(3-methylpyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1250324-51-6) represents a multifaceted compound with broad applications in life sciences and advanced materials. Its structural complexity and reactivity continue to inspire innovations across multiple disciplines, making it a subject of enduring scientific curiosity.